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Compound of Interest

Compound Name: Ferristatin II

Cat. No.: B1232241 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds. This guide provides

essential, immediate safety and logistical information for the proper handling and disposal of

Ferristatin II, a known inhibitor of iron uptake.

Ferristatin II is a valuable tool in research, particularly in studies related to iron metabolism,

traumatic brain injury, and ferroptosis.[1][2] However, its safe handling requires strict adherence

to established protocols due to its potential health risks. This document outlines the necessary

personal protective equipment (PPE), step-by-step operational procedures, and compliant

disposal methods to ensure the well-being of laboratory personnel and the integrity of your

research.

Chemical and Safety Data for Ferristatin II
A clear understanding of the properties of Ferristatin II is the first step toward safe handling.

The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 1937-37-7

Molecular Formula C₃₄H₂₅N₉O₇S₂ • 2Na

Molecular Weight 781.7 g/mol

IC₅₀ for Iron Uptake ~12 µM

Oral LDLO (Lethal Dose Low, rat) 1,262 mg/kg[2]

Inhalative LCLO (Lethal Concentration Low, rat) 180 mg/m³[2]

Hazard Communication
According to the Safety Data Sheet (SDS), Ferristatin II is classified with the following

hazards:

Carcinogenicity, Category 1B (H350): May cause cancer.[2]

Reproductive Toxicity, Category 2 (H361): Suspected of damaging fertility or the unborn

child.[2]

The GHS pictogram associated with these hazards is the Health Hazard symbol (GHS08).[2]

Personal Protective Equipment (PPE) for Handling
Ferristatin II
A multi-layered approach to personal protection is crucial when working with Ferristatin II to
prevent exposure through inhalation, skin contact, or eye contact. The following PPE is

mandatory:

Body Protection: A chemical-resistant lab coat or coveralls should be worn to protect the skin

from potential splashes.[3][4]

Hand Protection: Use disposable nitrile gloves as a minimum.[5] For prolonged handling or in

case of a spill, consider double-gloving or using thicker, chemical-resistant gloves.[5] Always

wash hands thoroughly after removing gloves.
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]

When there is a risk of splashing, a face shield worn over safety goggles is essential.[4][5]

Respiratory Protection: Due to the carcinogenic and reproductive toxicity hazards, work with

solid Ferristatin II or solutions should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[6] If a fume hood is not available, a NIOSH-approved

respirator appropriate for the potential airborne concentration should be used.[7]

Operational Plan for Safe Handling
A systematic workflow is critical to minimize risks. The following step-by-step guide details the

safe handling of Ferristatin II from preparation to post-experiment cleanup.

1. Preparation and Planning:

Before beginning any work, review the Safety Data Sheet (SDS) for Ferristatin II.[2]
Ensure that a designated work area, preferably within a chemical fume hood, is clean and
uncluttered.
Verify that all necessary PPE is available and in good condition.
Have a spill kit readily accessible.

2. Weighing and Solution Preparation:

Perform all weighing of solid Ferristatin II within a chemical fume hood to prevent inhalation
of fine particles.
When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Clearly label all containers with the chemical name, concentration, date, and appropriate
hazard symbols.

3. Experimental Procedures:

Conduct all experimental manipulations involving Ferristatin II within a chemical fume hood.
Avoid direct contact with the substance. Use appropriate tools (spatulas, forceps) for
handling.
Keep containers of Ferristatin II closed when not in use.

4. Post-Experiment Cleanup:
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Decontaminate all surfaces and equipment that may have come into contact with Ferristatin
II using an appropriate cleaning agent.
Dispose of all contaminated materials, including gloves and disposable labware, as
hazardous waste.

Disposal Plan
Proper disposal of Ferristatin II and associated contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All solid waste (e.g., contaminated gloves, weigh boats, paper towels)

and liquid waste containing Ferristatin II must be collected in separate, clearly labeled, and

sealed hazardous waste containers.

Container Labeling: Waste containers must be labeled with "Hazardous Waste," the full

chemical name "Ferristatin II," and the associated hazards (Carcinogen, Reproductive

Toxin).

Disposal Route: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company. Do not dispose of Ferristatin II down the drain or in regular trash.

[6]

Workflow for Safe Handling of Ferristatin II
The following diagram illustrates the logical flow of operations for safely handling Ferristatin II,
from initial preparation to final disposal.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Prepare Fume Hood Weigh Solid Prepare Solution Conduct Experiment Decontaminate Surfaces Segregate Waste Dispose via EHS

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for the safe handling of Ferristatin II.
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By adhering to these guidelines, researchers can confidently work with Ferristatin II while

minimizing potential health risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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